Cas no 139503-72-3 (Octanedioic acid, 2-cyano-, diethyl ester)
139503-72-3 structure
Product Name:Octanedioic acid, 2-cyano-, diethyl ester
CAS No:139503-72-3
MF:C13H21NO4
MW:255.31014418602
CID:1272750
Update Time:2024-08-04
Octanedioic acid, 2-cyano-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 2-cyano-, diethyl ester
- Octanedioic acid, 2-cyano-, 1,8-diethyl ester
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- Inchi: 1S/C13H21NO4/c1-3-17-12(15)9-7-5-6-8-11(10-14)13(16)18-4-2/h11H,3-9H2,1-2H3
- InChI Key: MEAWWSYGFGNSMB-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(C#N)CCCCCC(OCC)=O
Computed Properties
- Exact Mass: 255.14713
Experimental Properties
- Density: 1.047±0.06 g/cm3(Predicted)
- Boiling Point: 373.4±27.0 °C(Predicted)
- PSA: 76.39
Octanedioic acid, 2-cyano-, diethyl ester Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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